Cas no 338753-16-5 (Ethyl 3-(4-fluorophenyl)sulfanyl-6-phenyl-4-pyridazinecarboxylate)

• Product Name: Ethyl 3-(4-fluorophenyl)sulfanyl-6-phenyl-4-pyridazinecarboxylate
• CAS No: 338753-16-5
• MDL: MFCD00974823
• CID: 4647613
• Update Time: 2025-07-25

Ethyl 3-(4-fluorophenyl)sulfanyl-6-phenyl-4-pyridazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-fluorophenyl)sulfanyl-6-phenyl-4-pyridazinecarboxylate

• MDL： MFCD00974823

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on Ethyl 3-(4-fluorophenyl)sulfanyl-6-phenyl-4-pyridazinecarboxylate

Comprehensive Overview of Ethyl 3-(4-fluorophenyl)sulfanyl-6-phenyl-4-pyridazinecarboxylate (CAS No. 338753-16-5)

Ethyl 3-(4-fluorophenyl)sulfanyl-6-phenyl-4-pyridazinecarboxylate (CAS No. 338753-16-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridazine derivative is characterized by its unique molecular structure, which includes a fluorophenyl group and a phenyl substituent, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to the growing demand for novel compounds in drug discovery and crop protection.

The compound's CAS number 338753-16-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and scientific contexts. Its ethyl carboxylate moiety enhances solubility, a property highly sought after in the development of orally administered pharmaceuticals. Recent studies have explored its role as a kinase inhibitor precursor, aligning with the current trend of targeting enzyme pathways in cancer therapy. This connection to precision medicine has increased its visibility in academic and industrial research circles.

From a synthetic chemistry perspective, Ethyl 3-(4-fluorophenyl)sulfanyl-6-phenyl-4-pyridazinecarboxylate exemplifies modern heterocyclic chemistry techniques. Its sulfanyl linkage between aromatic systems offers stability while allowing for further functionalization – a feature frequently discussed in medicinal chemistry forums. The incorporation of fluorine atoms (a "fluorine hotspot" strategy) improves metabolic resistance, addressing a key challenge in drug design as highlighted in recent ACS publications.

Environmental considerations have brought green chemistry principles to the forefront of compound development. The synthetic routes for CAS 338753-16-5 are being optimized to reduce hazardous byproducts, responding to the pharmaceutical industry's push toward sustainable manufacturing. This aligns with search trends showing increased interest in "eco-friendly synthesis" and "green pharmaceuticals" across scientific platforms.

Analytical characterization of this pyridazine carboxylate derivative involves advanced techniques like LC-MS and NMR spectroscopy – topics consistently ranking high in chemical instrumentation searches. The 4-fluorophenyl group produces distinctive splitting patterns in proton NMR, serving as an educational example for students learning spectral interpretation, a subject with growing online tutorial demand.

In material science applications, the compound's π-conjugated system has sparked investigations into organic semiconductors, coinciding with the surge in "flexible electronics" research. Its thermal stability profile (often queried as "high-temperature stability of heterocycles") makes it a candidate for specialty polymer additives, addressing industry needs for heat-resistant materials.

The patent landscape surrounding 338753-16-5 reveals its inclusion in several IP filings for inflammatory disease treatments, reflecting the compound's relevance to immunology research – a trending topic in post-pandemic literature. This connection to biopharmaceutical innovation enhances its commercial viability while satisfying search engine queries about "new drug scaffolds".

Quality control protocols for Ethyl 3-(4-fluorophenyl)sulfanyl-6-phenyl-4-pyridazinecarboxylate emphasize HPLC purity standards (>98%), responding to strict regulatory requirements in GMP manufacturing. These specifications align with frequently searched terms like "pharmaceutical intermediate specifications" and "API synthesis guidelines", demonstrating the compound's industrial significance.

Emerging computational chemistry approaches have enabled in silico modeling of this molecule's interactions with biological targets, tapping into the popularity of "AI in drug discovery" topics. The docking simulations predict favorable binding affinities, making it a case study in virtual screening methodologies discussed across cheminformatics platforms.

Storage and handling recommendations for CAS 338753-16-5 follow standard organic compound protocols, with particular attention to moisture sensitivity – a practical consideration often searched by laboratory technicians. The compound's crystalline form at room temperature facilitates accurate weighing, addressing common formulation challenges noted in pharmaceutical technology discussions.